2,4-Dichloro-6-(hydroxymethyl)phenol

• CAS No.: 6641-02-7
• Molecular Formula: C7H6Cl2O2
• Molecular Weight: 193.02 g/mol
• IUPAC Name: 2,4-dichloro-6-(hydroxymethyl)phenol
• InChI: InChI=1S/C7H6Cl2O2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,10-11H,3H2
• InChI Key: DTJNPTWSVJSFRE-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1CO)O)Cl)Cl
• Pictograms: Corrosive; Irritant

Description

2,4-Dichloro-6-(hydroxymethyl)phenol is a useful research compound. Its molecular formula is C7H6Cl2O2 and its molecular weight is 193.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 48418. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A mixture of 2,4-dichlorophenol (15.3 g), 10% sodium hydroxide solution (100 ml) and 40% aqueous formaldehyde solution (37.5 ml) was heated at 95°-100° C. for 4 hr, then cooled and acidified by addition of 2-normal sulphuric acid (70 ml). The precipitated oil was extracted into toluene, and the extract washed with sodium bicarbonate solution, dried and evaporated. The residue was recrystallised from boiling water to yield 3,5-dichloro-2-hydroxybenzyl alcohol (4.0 g), m.p. 81°-82° C. on drying at 56° C./20 mm. Hg=2660 Pa.